Cas no 1553988-42-3 (2H-1,4-Benzoxazin-3(4H)-one, 2,2-difluoro-)

• Product Name: 2H-1,4-Benzoxazin-3(4H)-one, 2,2-difluoro-
• CAS No: 1553988-42-3
• MF: C₈H₅F₂NO₂
• MW: 185.127609014511
• MDL: MFCD34184036
• CID: 5323537
• PubChem ID: 57588810
• Update Time: 2025-05-26

2H-1,4-Benzoxazin-3(4H)-one, 2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 2,2-difluoro-
• 2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazin-3-one

• MDL： MFCD34184036
• Inchi： 1S/C8H5F2NO2/c9-8(10)7(12)11-5-3-1-2-4-6(5)13-8/h1-4H,(H,11,12)
• InChI Key： YCHAOQCQTCZKIA-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2NC(=O)C1(F)F

Computed Properties

• Exact Mass: 185.02883473g/mol
• Monoisotopic Mass: 185.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 2H-1,4-Benzoxazin-3(4H)-one, 2,2-difluoro-

Recent Advances in the Study of 2H-1,4-Benzoxazin-3(4H)-one, 2,2-difluoro- (CAS: 1553988-42-3)

The compound 2H-1,4-Benzoxazin-3(4H)-one, 2,2-difluoro- (CAS: 1553988-42-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2H-1,4-Benzoxazin-3(4H)-one, 2,2-difluoro-, with several research groups reporting novel synthetic routes that improve yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a highly efficient one-pot synthesis method that reduces the number of steps and minimizes byproduct formation. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

In terms of biological activity, 2H-1,4-Benzoxazin-3(4H)-one, 2,2-difluoro- has shown promising results as a modulator of key enzymatic pathways. A recent in vitro study revealed its potent inhibitory effects on specific kinases involved in inflammatory and oncogenic processes. The compound's ability to selectively target these kinases while exhibiting low cytotoxicity in normal cells makes it a promising candidate for further development as a therapeutic agent.

Furthermore, computational modeling studies have provided insights into the molecular interactions between 2H-1,4-Benzoxazin-3(4H)-one, 2,2-difluoro- and its biological targets. These studies have identified key binding motifs and structural features that contribute to its high affinity and selectivity. Such findings are invaluable for the rational design of derivatives with enhanced pharmacological properties.

Looking ahead, ongoing research is exploring the potential of 2H-1,4-Benzoxazin-3(4H)-one, 2,2-difluoro- in combination therapies and its application in treating resistant forms of diseases. Preliminary data from animal models suggest synergistic effects when used alongside existing therapeutics, opening new avenues for its clinical use. However, further studies are needed to fully elucidate its mechanism of action and optimize its therapeutic window.

In conclusion, the compound 2H-1,4-Benzoxazin-3(4H)-one, 2,2-difluoro- (CAS: 1553988-42-3) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Continued research efforts are expected to yield deeper insights into its applications and pave the way for its translation into clinical settings.